Oxygen difluoride

Oxygen difluoride, with the chemical formula $\text{O}_2\text{F}_2$, is a colorless gas at room temperature and a yellow liquid below approximately 128 K. It has a strong, irritating odor and is highly toxic, posing significant health risks upon inhalation or skin contact. The compound is known for its powerful oxidizing properties, making it a notable member of the oxygen-fluoride family. Its high reactivity and potential for explosive reactions with various substances, including water, highlight its hazardous nature .

• Reactions with Halogens: It reacts vigorously with halogens such as chlorine and bromine. For instance, when oxygen difluoride interacts with hydrochloric acid, it can produce free halogens:
  $$\text{O}_2\text{F}_2+4\text{HCl}\rightarrow 2\text{Cl}_2+2\text{HF}+2\text{H}_2\text{O}$$
• Decomposition: Upon heating, oxygen difluoride decomposes to yield toxic gaseous fluorine:
  $$2\text{O}_2\text{F}_2\rightarrow 2\text{O}_2+2\text{F}_2$$
• Reactivity with Water: Oxygen difluoride can explode on contact with water, which further emphasizes its instability and the need for careful handling .

Oxygen difluoride is highly toxic and corrosive. Inhalation can lead to severe respiratory issues, while skin exposure can cause burns. The compound's toxicity is primarily due to its ability to release fluorine gas upon decomposition, which is harmful to biological tissues. The immediate effects of exposure include irritation of the eyes, skin, and respiratory tract. Long-term exposure may lead to more severe health complications .

Oxygen difluoride can be synthesized through several methods:

• Fluorination of Sodium Hydroxide: This method involves the reaction of fluorine gas with sodium hydroxide:
  $$2\text{F}_2+2\text{NaOH}\rightarrow \text{O}_2\text{F}_2+2\text{NaF}+2\text{H}_2\text{O}$$
• Gas-phase Electric Discharge: A more complex method involves an electric discharge in a cold container containing oxygen and fluorine gases:
  $$\text{O}_2+\text{F}_2\xrightarrow{\text{electric discharge}}\text{O}_2\text{F}_2$$
• UV Irradiation: Another approach is the UV irradiation of a mixture of liquid oxygen and fluorine at low temperatures .

Due to its strong oxidizing properties, oxygen difluoride has several applications:

• Rocket Propellant: It serves as an oxidizer in rocket propulsion systems.
• Fluorination Agent: The compound is utilized in organic synthesis for fluorinating various organic compounds.
• Research: It is employed in chemical research to study reaction mechanisms involving high-energy oxidizers .

Studies on the interactions of oxygen difluoride reveal its potential for violent reactions with various chemicals:

• Explosive Reactions: Mixtures of oxygen difluoride with hydrogen or carbon monoxide can lead to explosive outcomes upon sparking.
• Compatibility Issues: The compound reacts explosively with substances like diborane and red phosphorus, highlighting the importance of maintaining strict safety protocols when handling it .

Oxygen difluoride shares similarities with other compounds in the oxygen-fluoride category. Here are some comparable compounds:

Uniqueness of Oxygen Difluoride

What sets oxygen difluoride apart from these compounds is its extreme reactivity and potential for explosive interactions under certain conditions. Its ability to act as both an effective fluorinating agent and a strong oxidizer makes it particularly valuable in specialized chemical processes but also necessitates careful handling due to its toxicity and explosive nature .

Physical State and Appearance

3.1.1 Colourless Gas Characteristics
At ambient temperature oxygen difluoride (OF₂) is a colourless, highly volatile gas (boiling point 128.4 K) with a foul, penetrating odour detectable near 0.5 ppm [1] [2]. Its vapour density (air = 1) is 1.88, so spills linger close to the ground [1].

3.1.2 Liquid-Phase Properties
Below its boiling point the compound condenses to a pale-yellow or brown liquid (ρ = 1.90 g cm⁻³ at −223 °C) that remains fluid within a narrow 79 K interval between melting (49.3 K) and boiling (128.4 K) [3] [4]. The liquid wets most metals but shows low viscosity (η = 0.283 mPa s at 128 K) [5].

Spectroscopic Characterization

Thermodynamic Properties (298 K, 1 bar)

Critical Constants

Phase-Transition Parameters

Transport Properties

Note: Reported transport data are limited to cryogenic ranges where OF₂ is most stable; no high-temperature measurements are available.